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Compound of Interest

Compound Name: Californine

cat. No.: B1200078

For Researchers, Scientists, and Drug Development Professionals

Introduction

Californidine is a prominent pavine alkaloid found in plants of the Papaveraceae family, most
notably in the California poppy (Eschscholzia californica). It is recognized for its potential
pharmacological activities, contributing to the sedative, anxiolytic, and analgesic effects
associated with extracts of these plants. Accurate and sensitive quantification of californidine in
plant extracts is crucial for quality control of herbal products, pharmacokinetic studies, and
further pharmacological research. This application note provides a detailed protocol for the
guantification of californidine in plant extracts using High-Performance Liquid Chromatography
coupled with tandem Mass Spectrometry (HPLC-MS/MS), a highly selective and sensitive
analytical technique.

Experimental Protocols

This section details the necessary steps for sample preparation, and the conditions for HPLC
separation and MS/MS detection of californidine.

Sample Preparation: Methanolic Extraction

This protocol is adapted for the extraction of alkaloids from plant material.

 Homogenization: Weigh approximately 100 mg of finely ground, dried plant material (e.g.,
aerial parts or roots) into a microcentrifuge tube.
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o Extraction: Add 1.0 mL of methanol containing 0.1% formic acid to the tube.
e Sonication: Vortex the mixture thoroughly and sonicate for 30 minutes in an ultrasonic bath.

o Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes to pellet the solid plant
material.

« Filtration: Carefully transfer the supernatant to a new tube and filter it through a 0.22 um
syringe filter into an HPLC vial for analysis.

HPLC-MS/MS Analysis

Liquid Chromatography Conditions

Instrument: A high-performance liquid chromatography system.

e Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 um patrticle size) is
recommended for efficient separation.

o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.
e Gradient Elution: A typical gradient would be:

0-1 min: 5% B

[¢]

[¢]

1-8 min: Linearly increase to 50% B

o

8-9 min: Linearly increase to 95% B

9-10 min: Hold at 95% B

o

10-10.1 min: Return to 5% B

[¢]

[¢]

10.1-12 min: Column re-equilibration at 5% B

¢ Flow Rate: 0.3 mL/min.
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* Injection Volume: 5 pL.

e Column Temperature: 40°C.

Mass Spectrometry Conditions

e Instrument: A triple quadrupole mass spectrometer.

« lonization Mode: Positive Electrospray lonization (ESI+).

e Multiple Reaction Monitoring (MRM): The following transitions should be monitored for
californidine:

o Precursor lon (m/z): 338.1
o Product lon (m/z) for Quantification: 192.1
o Product lon (m/z) for Confirmation: 177.1
e Instrument Parameters (to be optimized for the specific instrument):
o Capillary Voltage: 3.5 kV
o Source Temperature: 150°C
o Desolvation Temperature: 350°C

o Collision Energy: Optimize for maximum signal intensity for each transition (a starting point
of 20-30 eV is recommended).

o Dwell Time: 100 ms.

Data Presentation

The following tables summarize the quantitative data for californidine found in various plant
materials and commercial products.
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Californidine

Plant
. Plant Part Concentration Reference
Material/Product .
(mgl/g dry weight)
Eschscholzia )
o Aerial Parts 125+1.8 [1]
californica
Eschscholzia Higher concentration
Roots [2]

californica

than aerial parts

Commercial Product 1
(Solid)

Flowering Aerial Parts

0.13-2.55

[3]

Commercial Product 2
(Liquid)

Flowering Aerial Parts

Varies

[4]

Note: The concentration of californidine can vary significantly based on the plant's growing

conditions, harvest time, and the specific extraction method used.

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the key steps in the quantification of californidine from plant

extracts.
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Experimental Workflow for Californidine Quantification
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Caption: Workflow for californidine quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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